Cas no 1248478-87-6 (butyl(4-fluoro-2-methylphenyl)methylamine)

Butyl(4-fluoro-2-methylphenyl)methylamine is a fluorinated aromatic amine compound featuring a butyl group and a methyl substituent on the phenyl ring. Its structural configuration, including the fluorine atom at the para position and the methyl group at the ortho position, contributes to its potential utility in organic synthesis and pharmaceutical intermediates. The fluorine moiety enhances electron-withdrawing properties, which may influence reactivity in coupling or substitution reactions. The butyl chain offers lipophilicity, potentially improving solubility in nonpolar solvents. This compound may serve as a precursor for bioactive molecules or specialty chemicals, though further research is required to fully characterize its applications. Proper handling and storage are advised due to its amine functionality.
butyl(4-fluoro-2-methylphenyl)methylamine structure
1248478-87-6 structure
Product Name:butyl(4-fluoro-2-methylphenyl)methylamine
CAS No:1248478-87-6
MF:C12H18FN
MW:195.276426792145
CID:5216476
PubChem ID:62123823
Update Time:2025-05-21

butyl(4-fluoro-2-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

    • Butyl[(4-fluoro-2-methylphenyl)methyl]amine
    • N-[(4-fluoro-2-methylphenyl)methyl]butan-1-amine
    • butyl(4-fluoro-2-methylphenyl)methylamine
    • Inchi: 1S/C12H18FN/c1-3-4-7-14-9-11-5-6-12(13)8-10(11)2/h5-6,8,14H,3-4,7,9H2,1-2H3
    • InChI Key: XIBXLORXSNQJDO-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C)C=1)CNCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 149
  • XLogP3: 3
  • Topological Polar Surface Area: 12

butyl(4-fluoro-2-methylphenyl)methylamine Pricemore >>

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Additional information on butyl(4-fluoro-2-methylphenyl)methylamine

Recent Advances in the Study of Butyl(4-fluoro-2-methylphenyl)methylamine (CAS: 1248478-87-6)

The compound butyl(4-fluoro-2-methylphenyl)methylamine (CAS: 1248478-87-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug development.

One of the key areas of research has been the exploration of butyl(4-fluoro-2-methylphenyl)methylamine's interaction with central nervous system (CNS) targets. Preliminary findings suggest that this compound exhibits notable affinity for specific neurotransmitter receptors, which could pave the way for its use in treating neurological disorders. Researchers have employed advanced computational modeling and in vitro assays to characterize these interactions, providing valuable insights into its mechanism of action.

In addition to its CNS activity, recent studies have investigated the compound's pharmacokinetic profile. Data from animal models indicate that butyl(4-fluoro-2-methylphenyl)methylamine has favorable absorption and distribution properties, with a half-life that supports potential clinical applications. However, further studies are needed to assess its metabolic stability and potential toxicity, which are critical factors for its development as a therapeutic agent.

Synthetic approaches to butyl(4-fluoro-2-methylphenyl)methylamine have also been a focus of recent research. Novel methodologies have been developed to optimize its production, with an emphasis on improving yield and purity. These advancements are crucial for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising developments, challenges remain. The exact molecular targets of butyl(4-fluoro-2-methylphenyl)methylamine and its potential off-target effects require further elucidation. Additionally, the compound's stability under various physiological conditions needs to be thoroughly investigated to ensure its efficacy and safety in therapeutic settings.

In conclusion, butyl(4-fluoro-2-methylphenyl)methylamine (CAS: 1248478-87-6) represents a compelling area of research in chemical biology and pharmaceutical science. Its unique properties and potential therapeutic applications make it a promising candidate for further investigation. Continued research efforts will be essential to fully understand its pharmacological profile and translate these findings into clinical benefits.

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